1-((1-(Benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C25H26N4O2/c30-24(27-17-20-8-5-7-19-6-1-2-9-21(19)20)26-16-18-12-14-29(15-13-18)25-28-22-10-3-4-11-23(22)31-25/h1-11,18H,12-17H2,(H2,26,27,30)
• InChI Key: QJCMPAUGHUIZMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCC2=CC=CC3=CC=CC=C32)C4=NC5=CC=CC=C5O4
• Molecular Formula: C25H26N4O2
• Molecular Weight: 414.5 g/mol

Description

This compound is a urea derivative, containing a benzo[d]oxazol-2-yl group and a naphthalen-1-ylmethyl group. Urea derivatives are often used in medicinal chemistry due to their ability to form hydrogen bonds, which can enhance binding affinity to biological targets.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]oxazol-2-yl and naphthalen-1-ylmethyl groups, as well as the urea linkage. These groups could potentially engage in various non-covalent interactions, such as pi-stacking and hydrogen bonding.

Chemical Reactions Analysis

As a urea derivative, this compound could potentially undergo hydrolysis under acidic or basic conditions to yield the corresponding amine and isocyanate.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the urea group could enhance solubility in polar solvents, while the naphthalen-1-ylmethyl group could contribute to lipophilicity.

Scientific Research Applications

Coordination Chemistry and Metal Complexes

Overview: Compound X’s nitrogen atoms offer coordination sites, making it suitable for metal complexation.

Applications:

• Thorium and Uranium Separation : The benzimidazole-based ligand could selectively bind thorium (Th^4+) or uranyl (UO₂²⁺) ions. .

Materials Science and Organic Semiconductors

Overview: Compound X’s aromatic moieties and urea linkage make it relevant in materials science.

Applications:

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Urea derivatives can interact with various biological targets through hydrogen bonding.

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties and should be determined through appropriate testing. As a general rule, all chemicals should be handled with appropriate safety precautions.

Future Directions

Future research could focus on exploring the biological activity of this compound, optimizing its properties for a specific application, or investigating its mechanism of action.